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Compound of Interest

Compound Name: TIS108

Cat. No.: B2844129 Get Quote

For researchers, scientists, and drug development professionals utilizing TIS108, a triazole-

type strigolactone biosynthetic inhibitor, adherence to proper disposal procedures is paramount

for ensuring laboratory safety and environmental protection. This guide provides essential,

step-by-step instructions for the safe handling and disposal of TIS108 waste, aligning with

general laboratory chemical safety protocols.

Immediate Safety and Handling Precautions
Before handling TIS108, it is crucial to consult the specific Safety Data Sheet (SDS) provided

by the manufacturer. While a specific SDS for TIS108 is not publicly available, data from similar

triazole-based plant growth regulators, such as Paclobutrazol and Uniconazole, can provide

guidance on potential hazards.

Personal Protective Equipment (PPE): When handling TIS108 in its solid form or in solution,

appropriate PPE must be worn to minimize exposure.
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Protective Equipment Specification Rationale

Gloves
Chemical-resistant (e.g.,

Nitrile)
Prevents skin contact.

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from splashes

and dust.[1][2]

Lab Coat Standard laboratory coat
Protects skin and clothing from

contamination.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be needed for

handling large quantities of

powder.

Avoids inhalation of dust

particles.[2]

Step-by-Step Disposal Procedure
The disposal of TIS108 and its contaminated materials must be managed through your

institution's Environmental Health and Safety (EHS) office or equivalent hazardous waste

program. Do not dispose of TIS108 down the drain or in regular solid waste.[3]

1. Waste Segregation and Collection:

Solid Waste: Collect unused or expired TIS108 powder, contaminated labware (e.g., weigh

boats, pipette tips), and grossly contaminated PPE in a designated, leak-proof hazardous

waste container.

Liquid Waste: Collect solutions containing TIS108 in a separate, clearly labeled, and sealed

hazardous waste container. Avoid mixing with other chemical waste streams unless explicitly

permitted by your institution's EHS guidelines.

Sharps Waste: Any needles or other sharps contaminated with TIS108 should be disposed of

in a designated sharps container for chemical contamination.

2. Labeling:
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All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "TIS108 (6-phenoxy-1-phenyl-2-(1H-1,2,4-triazol-1-yl)hexan-1-one)".

Include the approximate concentration and quantity of the waste.

Attach any other specific labels required by your institution.

3. Storage:

Store sealed hazardous waste containers in a designated, secure area away from

incompatible materials.

The storage area should be well-ventilated.

4. Disposal Request:

Once the waste container is full, or in accordance with your laboratory's waste pickup

schedule, submit a hazardous waste pickup request to your institution's EHS office.

Experimental Protocols Cited
While no specific experimental protocols for the disposal of TIS108 are cited in the available

literature, the procedures outlined above are based on established best practices for the

disposal of laboratory chemical waste. The principles of waste minimization, segregation,

proper labeling, and disposal through a licensed hazardous waste handler are universally

applicable.

TIS108 Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of TIS108 waste in

a laboratory setting.
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TIS108 Disposal Workflow Diagram

By following these procedures, laboratory professionals can ensure the safe and compliant

disposal of TIS108, contributing to a secure research environment and minimizing

environmental impact. Always prioritize safety and consult your institution's specific guidelines

for hazardous waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of TIS108: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2844129#tis108-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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